Cas no 7399-93-1 (Methyl 6-hydroxypyrimidine-4-carboxylate)

• Product Name: Methyl 6-hydroxypyrimidine-4-carboxylate
• CAS No: 7399-93-1
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD27922604
• CID: 822824
• PubChem ID: 135408674
• Update Time: 2025-05-22

Methyl 6-hydroxypyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-oxo-3,6-dihydropyrimidine-4-carboxylate
• ethyl 6-oxo-1,6-dihydropyrimidine-4-carboxylate
• methyl 4-oxo-1H-pyrimidine-6-carboxylate
• Methyl 6-Hydroxypyrimidine-4-carboxylate
• 6-Oxo-1,6-dihydro-pyrimidin-4-carbonsaeure-methylester
• 6-oxo-1,6-dihydro-pyrimidine-4-carboxylic acid methyl ester
• Methyl 6-oxo-1,6-dihydropyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-, methyl ester
• NSC57892
• NRASTPGFHWCZFA-UHFFFAOYSA-N
• 7127AJ
• STL488937
• KM1585
• TRA0051310
• Methyl 6-oxo-3 pound not6-dihydropyrimidine-4-carboxylate
• methyl 6-oxo-1H-pyrimidine-4-carboxylate
• EN300-316210
• FT-0759169
• 6-Oxo-1,6-dihydropyrimidine-4-carboxylic acid methyl ester
• SCHEMBL2904122
• SY016732
• AKOS024015622
• NSC-57892
• 7399-93-1
• MFCD00496785
• CS-W002637
• SB57545
• DS-17122
• DTXSID70288853
• F1967-1724
• SCHEMBL17979291
• methyl6-oxo-3,6-dihydropyrimidine-4-carboxylate
• AKOS022172777
• AKOS001444793
• DB-021439
• Methyl 6-hydroxypyrimidine-4-carboxylate

• MDL： MFCD27922604
• Inchi： 1S/C6H6N2O3/c1-11-6(10)4-2-5(9)8-3-7-4/h2-3H,1H3,(H,7,8,9)
• InChI Key： NRASTPGFHWCZFA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(NC=N1)=O)=O

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: -0.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.39
• Boiling Point: 263.8℃ at 760 mmHg
• Flash Point: 113.3℃
• Refractive Index: 1.58
• PSA: 72.05000
• LogP: -0.44350

Methyl 6-hydroxypyrimidine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Methyl 6-hydroxypyrimidine-4-carboxylate

Recent Advances in the Application of Methyl 6-hydroxypyrimidine-4-carboxylate (CAS: 7399-93-1) in Chemical Biology and Pharmaceutical Research

Methyl 6-hydroxypyrimidine-4-carboxylate (CAS: 7399-93-1) is a pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including nucleoside analogs, enzyme inhibitors, and potential therapeutic agents. Recent studies have explored its utility in drug discovery, particularly in the development of antiviral, anticancer, and anti-inflammatory compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential clinical applications.

One of the most notable advancements in the use of Methyl 6-hydroxypyrimidine-4-carboxylate is its role in the synthesis of novel nucleoside analogs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the development of antiviral agents targeting RNA-dependent RNA polymerases. The study reported that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 replication in vitro, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for designing broad-spectrum antiviral drugs.

In addition to its antiviral properties, Methyl 6-hydroxypyrimidine-4-carboxylate has shown promise in cancer research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that modifications of this compound led to the discovery of novel kinase inhibitors with selective activity against cancer cell lines. Specifically, the study identified a derivative that effectively inhibited the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. The compound demonstrated significant cytotoxicity against breast cancer cells while exhibiting minimal effects on normal cells, underscoring its potential as a targeted therapy.

The synthetic versatility of Methyl 6-hydroxypyrimidine-4-carboxylate has also been explored in the context of anti-inflammatory drug development. A 2022 study in the European Journal of Medicinal Chemistry reported the synthesis of a series of derivatives that exhibited potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These compounds were found to modulate the NF-κB pathway, a key regulator of inflammatory responses. The study highlighted the potential of Methyl 6-hydroxypyrimidine-4-carboxylate as a starting material for designing next-generation anti-inflammatory agents with improved efficacy and safety profiles.

Despite these promising developments, challenges remain in the optimization of Methyl 6-hydroxypyrimidine-4-carboxylate-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Recent advances in computational chemistry and structure-activity relationship (SAR) analysis have provided valuable insights into optimizing these compounds. For instance, a 2023 study utilized molecular docking and dynamics simulations to predict the binding modes of Methyl 6-hydroxypyrimidine-4-carboxylate derivatives with their target proteins, facilitating the rational design of more potent and selective inhibitors.

In conclusion, Methyl 6-hydroxypyrimidine-4-carboxylate (CAS: 7399-93-1) represents a highly versatile scaffold in chemical biology and pharmaceutical research. Its applications span antiviral, anticancer, and anti-inflammatory drug discovery, with recent studies underscoring its potential as a key intermediate for developing novel therapeutics. Future research should focus on addressing the pharmacokinetic and pharmacodynamic challenges associated with its derivatives, paving the way for their translation into clinical applications. The continued exploration of this compound and its analogs holds great promise for advancing the field of medicinal chemistry and improving patient outcomes.